molecular formula C10H9ClO3 B6282793 8-chlorochroman-4-carboxylic acid CAS No. 1225602-83-4

8-chlorochroman-4-carboxylic acid

Cat. No. B6282793
CAS RN: 1225602-83-4
M. Wt: 212.6
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Chlorochroman-4-carboxylic acid is a chemical compound with the molecular formula C10H9ClO3 and a molecular weight of 212.63 . It is a research-use-only compound .


Synthesis Analysis

The synthesis of carboxylic acid derivatives, including this compound, has seen significant advancements in recent years . These reactions typically involve molecular hydrogen as the reducing agent and can be facilitated by both heterogeneous and homogeneous catalysts . The direct nucleophilic acyl substitution of a carboxylic acid can be challenging due to the poor leaving group ability of –OH . Therefore, it’s often necessary to enhance the reactivity of the acid, either by using a strong acid catalyst to protonate the carboxyl and make it a better acceptor or by converting the –OH into a better leaving group .


Molecular Structure Analysis

The carboxyl group in this compound is planar with C–C═O and O═C–O bond angles of approximately 120° . The carbon and oxygen in the carbonyl are both sp2 hybridized .


Physical And Chemical Properties Analysis

Carboxylic acids, including this compound, incorporate a carboxyl functional group, CO2H . The name carboxyl comes from the fact that a carbonyl and a hydroxyl group are attached to the same carbon .

Future Directions

The catalytic reduction of carboxylic acid derivatives, including 8-chlorochroman-4-carboxylic acid, has witnessed rapid development in recent years . These reactions, involving molecular hydrogen as the reducing agent, can be promoted by both heterogeneous and homogeneous catalysts . Future research will likely continue to explore and improve upon these methods.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 8-chlorochroman-4-carboxylic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "2,4-dihydroxybenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "1,3-dichloro-2-propanol", "sodium hydroxide", "sulfuric acid", "sodium bicarbonate", "sodium chloride", "water", "ethyl acetate" ], "Reaction": [ "Step 1: Condensation of 2,4-dihydroxybenzaldehyde and ethyl acetoacetate in the presence of sodium ethoxide to form 3-(2,4-dihydroxyphenyl)-2-propenoic acid ethyl ester.", "Step 2: Conversion of 3-(2,4-dihydroxyphenyl)-2-propenoic acid ethyl ester to 3-(2,4-dihydroxyphenyl)propanoic acid by refluxing with 1,3-dichloro-2-propanol in the presence of sodium hydroxide.", "Step 3: Chlorination of 3-(2,4-dihydroxyphenyl)propanoic acid with sulfuric acid and sodium chloride to form 8-chloro-3-(2,4-dihydroxyphenyl)propanoic acid.", "Step 4: Cyclization of 8-chloro-3-(2,4-dihydroxyphenyl)propanoic acid with sodium bicarbonate in water to form 8-chlorochroman-4-carboxylic acid.", "Step 5: Purification of the product by extraction with ethyl acetate and drying over anhydrous sodium sulfate." ] }

CAS RN

1225602-83-4

Molecular Formula

C10H9ClO3

Molecular Weight

212.6

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.